Cas no 925224-08-4 (2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile
• CAS No: 925224-08-4
• MF: C₅H₄BrN₃
• MW: 186.009359359741
• MDL: MFCD04969698
• CID: 3047104
• PubChem ID: 19620690
• Update Time: 2025-10-21

2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-1H-pyrazol-1-yl)acetonitrile
• 2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile
• 2-(4-bromopyrazolyl)ethanenitrile
• 2-(4-bromopyrazol-1-yl)acetonitrile
• 4-Bromo-1H-pyrazole-1-acetonitrile
• STK349580
• SBB021943
• BBL016253
• 1H-Pyrazole-1-acetonitrile, 4-bromo-
• AK420312
• ST45134625
• BB 0254419
• Z1238950417
• MFCD04969698
• (4-BROMO-1H-PYRAZOL-1-YL)METHYL CYANIDE
• F8881-7372
• EN300-85593
• 925224-08-4
• AKOS000309972
• SCHEMBL1854337
• ALBB-004622
• AS-43791
• Z729840556
• CS-0137257
• 819-518-0

• MDL： MFCD04969698
• Inchi： 1S/C5H4BrN3/c6-5-3-8-9(4-5)2-1-7/h3-4H,2H2
• InChI Key： MIKIWDXOQIASTM-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC#N

Computed Properties

• Exact Mass: 184.95886g/mol
• Monoisotopic Mass: 184.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile

Comprehensive Overview of 2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile (CAS No. 925224-08-4)

2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile (CAS No. 925224-08-4) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a brominated pyrazole ring and a cyanoethyl group, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, crop protection, and material science. The growing demand for high-purity intermediates and custom synthesis services has further highlighted its significance.

In recent years, the compound has gained attention for its role in developing kinase inhibitors and anticancer agents, aligning with the surge in interest around targeted therapies. Its 4-bromo substitution enhances reactivity, enabling efficient cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are critical for constructing complex molecules. This property aligns with the trending focus on green chemistry and sustainable synthesis, as it reduces waste and improves yield.

The compound’s acetonitrile moiety also contributes to its solubility in polar solvents, a feature often queried in solubility databases and formulation studies. Users frequently search for "2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile solubility" or "CAS 925224-08-4 applications," reflecting its practical relevance. Additionally, its stability under various pH conditions makes it suitable for high-throughput screening and combinatorial chemistry workflows.

From an industrial perspective, 925224-08-4 is pivotal in producing advanced intermediates for crop protection chemicals, addressing global concerns about food security and pesticide efficiency. Its incorporation into herbicides and fungicides underscores its agrochemical importance, a topic frequently explored in patent literature and R&D reports.

Quality control is another critical aspect, with searches like "2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile HPLC analysis" or "CAS 925224-08-4 purity standards" being common. Reputable suppliers emphasize GC/MS and NMR validation to meet pharmaceutical-grade requirements. This aligns with the broader industry shift toward traceability and regulatory compliance, particularly in GMP manufacturing.

In summary, 2-(4-Bromo-1H-pyrazol-1-yl)acetonitrile (CAS No. 925224-08-4) bridges multiple scientific domains, from medicinal chemistry to agrochemical innovation. Its adaptability to modern synthetic challenges and alignment with market trends ensure its continued relevance in both academic and industrial settings.